4-chloro-N-[1-(3,4-dihydro-1H-isoquinolin-2-yl)-2-methylpropan-2-yl]benzenesulfonamide

• Molecular Formula: C19H23ClN2O2S
• Molecular Weight: 378.9 g/mol
• IUPAC Name: 4-chloro-N-[1-(3,4-dihydro-1H-isoquinolin-2-yl)-2-methylpropan-2-yl]benzenesulfonamide
• InChI: InChI=1S/C19H23ClN2O2S/c1-19(2,21-25(23,24)18-9-7-17(20)8-10-18)14-22-12-11-15-5-3-4-6-16(15)13-22/h3-10,21H,11-14H2,1-2H3
• InChI Key: LWWPJRYUNFTHPP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CN1CCC2=CC=CC=C2C1)NS(=O)(=O)C3=CC=C(C=C3)Cl

Description

4-chloro-N-[1-(3,4-dihydro-1H-isoquinolin-2-yl)-2-methylpropan-2-yl]benzenesulfonamide is a member of isoquinolines.

Scientific Research Applications

Potential Anticancer Activity

Research has indicated that derivatives of benzenesulfonamide, such as 4-chloro-N-[1-(3,4-dihydro-1H-isoquinolin-2-yl)-2-methylpropan-2-yl]benzenesulfonamide, show promising potential as anticancer agents. For instance, novel 4-chloro-N-(4,5-dihydro-5-oxo-1-R2-1H-1,2,4-triazol-3-yl)-5-methyl-2-(R1-methylthio)benzenesulfonamide derivatives have been synthesized and evaluated for their antitumor activity against various human tumor cell lines (Sławiński, Żołnowska, Orlewska, & Chojnacki, 2012). Additionally, compounds like N-(5-Chloro-8-Hydroxy-2-Styrylquinolin-7-yl)Benzenesulfonamide derivatives have been designed and assessed for their potential HIV IN inhibitory activity, indicating a broader scope of therapeutic applications (Jiao, He, Zeng, Tan, Hu, & Wang, 2010).

Molecular Interactions and Enzyme Inhibition

Studies have explored the molecular interactions between human carbonic anhydrases and novel classes of benzenesulfonamides. For example, the complex of hCA II with 4-(3,4-dihydro-1H-isoquinoline-2-carbonyl)benzenesulfonamide was studied to improve selectivity toward druggable isoforms (Bruno et al., 2017). This indicates the potential of these compounds in targeting specific enzymes for therapeutic purposes.

Synthesis and Structural Characterization

The synthesis and structural characterization of various benzenesulfonamide derivatives have been a focal point of research. For instance, the synthesis of Competitive AMPA Receptor Antagonist SPD 502, which includes a benzenesulfonamide component, showcases the diverse applications of these compounds in pharmaceutical research (Min, 2011).